Cas no 1803944-88-8 (Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
-
- Inchi: 1S/C9H10F3N3O3/c1-17-8(16)6-5(14)2-4(3-13)15-7(6)18-9(10,11)12/h2H,3,13H2,1H3,(H2,14,15)
- InChI Key: CEPWZVVKFWQXOL-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(=O)OC)C(=CC(CN)=N1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- XLogP3: 1
- Topological Polar Surface Area: 101
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003373-500mg |
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate |
1803944-88-8 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A022003373-1g |
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate |
1803944-88-8 | 97% | 1g |
$1,596.00 | 2022-04-02 |
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
Introduction to Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803944-88-8)
Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1803944-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications.
The structural framework of Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of an amino group at the 4-position, aminomethyl group at the 6-position, and a trifluoromethoxy group at the 2-position introduces a high degree of functional diversity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interaction with biological targets.
In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate core structure provides a versatile platform for further chemical modifications, enabling the development of novel drug candidates with enhanced efficacy and reduced side effects.
The trifluoromethoxy group, in particular, is known for its ability to modulate the pharmacokinetic properties of molecules. Its electron-withdrawing nature can increase metabolic stability and binding affinity to biological targets. This feature makes Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate an attractive candidate for further exploration in drug discovery programs.
Recent studies have highlighted the importance of aminomethyl groups in enhancing the bioavailability and target specificity of pharmaceutical compounds. The presence of this group in Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate suggests that it may exhibit favorable pharmacokinetic profiles, making it suitable for oral administration and systemic delivery.
The synthesis of Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and agrochemical research due to its unique structural features. For instance, its ability to form stable complexes with metal ions makes it a valuable candidate for developing new catalysts and coordination polymers.
In conclusion, Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803944-88-8) is a multifaceted compound with significant potential in various scientific domains. Its structural complexity and functional diversity make it an excellent candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in pharmaceuticals, materials science, and beyond.
1803944-88-8 (Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)